1-(2-(6-Oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-(2-phenoxyethyl)urea

• IUPAC Name: 1-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]-3-(2-phenoxyethyl)urea
• InChI: InChI=1S/C19H18N4O3/c24-18-11-10-17(22-23-18)15-8-4-5-9-16(15)21-19(25)20-12-13-26-14-6-2-1-3-7-14/h1-11H,12-13H2,(H,23,24)(H2,20,21,25)
• InChI Key: NQDNMUPBUQBSOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCNC(=O)NC2=CC=CC=C2C3=NNC(=O)C=C3
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

1-(2-(6-Oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-(2-phenoxyethyl)urea, also known as L-732,138, is a synthetic compound that belongs to the class of urea derivatives. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and cardiovascular diseases.

Scientific Research Applications

Molecular Rearrangement and Synthesis

• Molecular Rearrangement

  Research demonstrates the rearrangement of certain urea derivatives under specific conditions, leading to the formation of new indole and imidazolinone derivatives. This process underscores the compound's utility in synthesizing complex molecules with potential biological activities (Klásek, Lyčka, & Holčapek, 2007).

• Antiproliferative Agents

  A study on (imidazo[1,2-a]pyrazin-6-yl)ureas highlights their synthesis and cytostatic activity against non-small cell lung cancer cell lines. This demonstrates the potential of urea derivatives in cancer research, particularly for compounds targeting p53 in mutant cell lines (Bazin et al., 2016).

Antimicrobial and Antioxidant Activities

• Antimicrobial Activities

  Synthesized urea derivatives have shown efficacy against a panel of susceptible and resistant Gram-positive and Gram-negative bacteria. This suggests the chemical's role in developing new antimicrobial agents with specific molecular modifications (Sharma, Sharma, & Rane, 2004).

• Antioxidant Activity

  Certain urea derivatives exhibit significant antioxidant properties, indicating their potential in oxidative stress-related research and as a basis for developing antioxidant therapies (George et al., 2010).

Antiangiogenic and Anticancer Potential

• Antiangiogenic Activity

  Novel pyridazine scaffolds, including urea derivatives, have shown potent VEGFR-2 inhibitory potency and antiangiogenic activity, underlining their potential in cancer therapy, particularly for inhibiting vascular endothelial growth (Jaballah et al., 2019).

• Synthetic and Biological Evaluation

  Studies on synthesizing and evaluating urea derivatives for antimicrobial, anticancer, and enzyme inhibition activities further emphasize the compound's versatility in drug discovery and pharmaceutical research (Elewa et al., 2021).